![molecular formula C11H12O2 B1206375 2-Prenyl-1,4-benzoquinone CAS No. 5594-02-5](/img/structure/B1206375.png)
2-Prenyl-1,4-benzoquinone
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Overview
Description
2-prenyl-1,4-benzoquinone is a member of the class of 1,4-benzoquinones that is 1,4-benzoquinone in which the hydrogen at position 2 has been replaced by a prenyl group. It derives from a 1,4-benzoquinone.
Scientific Research Applications
Antimicrobial Activity
2-Prenyl-1,4-benzoquinone and its derivatives exhibit moderate antimicrobial activity against various microorganisms. The structure-activity relationship studies suggest that the optimal length of the side-chain in these compounds for antimicrobial activity ranges between five to fifteen carbon atoms (de Rosa, De Giulio, & Iodice, 1994).
Synthesis and Derivation
Various synthesis methods have been explored to create derivatives of this compound, contributing to the field of organic chemistry and providing insights into its potential applications (Oliveira, Carazza, & Pereira, 1997).
Cytotoxic Activity
Derivatives of Prenyl-1,2-naphthohydroquinone, related to this compound, have been evaluated for cytotoxic activity against various cancer cell lines, showing potential in cancer treatment research (Molinari et al., 2008).
Chemical Defense in Arthropods
This compound derivatives have been identified in the defensive secretion of certain arthropods, suggesting a role in natural defense mechanisms against predators (Machado, Carrera, Pomini, & Marsaioli, 2005).
Antioxidant Properties
Prenylated hydroquinones, closely related to this compound, have shown significant antioxidant activity, indicating their potential use in the development of novel antioxidants (Yamaguchi et al., 2006).
Enzyme Inhibition and Cancer Treatment
Certain derivatives of this compound have been identified as potent inhibitors of human enzymes, such as 5-lipoxygenase, offering potential pathways for cancer treatment (Filosa et al., 2015).
Anti-neoplastic Effects
2-Amino-1,4-benzoquinone derivatives, related to this compound, show potential as anti-neoplastic agents, providing a basis for further pharmacological research in cancer therapy (Poeckel et al., 2006).
Properties
5594-02-5 | |
Molecular Formula |
C11H12O2 |
Molecular Weight |
176.21 g/mol |
IUPAC Name |
2-(3-methylbut-2-enyl)cyclohexa-2,5-diene-1,4-dione |
InChI |
InChI=1S/C11H12O2/c1-8(2)3-4-9-7-10(12)5-6-11(9)13/h3,5-7H,4H2,1-2H3 |
InChI Key |
PJERCKGJJBCWEC-UHFFFAOYSA-N |
SMILES |
CC(=CCC1=CC(=O)C=CC1=O)C |
Canonical SMILES |
CC(=CCC1=CC(=O)C=CC1=O)C |
5594-02-5 | |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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